Cas no 632-01-9 (1,5-Pentanediol,2,2,3,3,4,4-hexafluoro-, 1,5-bis(4-methylbenzenesulfonate))

• Product Name: 1,5-Pentanediol,2,2,3,3,4,4-hexafluoro-, 1,5-bis(4-methylbenzenesulfonate)
• CAS No: 632-01-9
• MF: C₁₉H₁₈F₆O₆S₂
• MW: 520.463044643402
• CID: 520771
• Update Time: 2026-04-29

1,5-Pentanediol,2,2,3,3,4,4-hexafluoro-, 1,5-bis(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• 1,5-Pentanediol,2,2,3,3,4,4-hexafluoro-, 1,5-bis(4-methylbenzenesulfonate)
• 2,2,3,3,4,4-Hexafluoropentane-1,5-diyl bis(4-methylbenzenesulfonate)
• 2,2,3,3,4,4-HEXAFLUOROPENTANE-1,5-DIYL BIS(4-TOLUENESULPHONATE)

• Inchi： InChI=1S/C19H18F6O6S2/c1-13-3-7-15(8-4-13)32(26,27)30-11-17(20,21)19(24,25)18(22,23)12-31-33(28,29)16-9-5-14(2)6-10-16/h3-10H,11-12H2,1-2H3
• InChI Key： LWISLGXGKZSROX-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)OCC(C(C(COS(=O)(=O)C2=CC=C(C)C=C2)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 520.04500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10

Experimental Properties

• PSA: 103.50000
• LogP: 6.48170

1,5-Pentanediol,2,2,3,3,4,4-hexafluoro-, 1,5-bis(4-methylbenzenesulfonate) Security Information

• Hazard Statement： Harmful
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT, IRRITANT-HARMFUL
• Risk Phrases：R36/37/38